5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester

• IUPAC Name: methyl 5-fluoro-[1,2]oxazolo[4,5-b]pyrazine-3-carboxylate
• InChI: InChI=1S/C7H4FN3O3/c1-13-7(12)5-4-6(14-11-5)9-2-3(8)10-4/h2H,1H3
• InChI Key: PQPQJBBPHWUAOK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC2=NC=C(N=C12)F
• Molecular Formula: C7H4FN3O3
• Molecular Weight: 197.12 g/mol

Description

“5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester” is a chemical compound with the CAS Number: 1374986-06-7. Its IUPAC name is methyl 5-fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate.

Molecular Structure Analysis

The molecular formula of this compound is C7H4FN3O3. The InChI code is 1S/C7H4FN3O3/c1-13-7(12)5-4-6(14-11-5)9-2-3(8)10-4/h2H,1H3. This information can be used to analyze the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 197.13. The predicted boiling point is 322.1±37.0 °C, and the predicted density is 1.538±0.06 g/cm3. The predicted pKa value is -6.51±0.50.

Scientific Research Applications

Synthesis and Biological Activity

• Isoxazole and isothiazole derivatives of comenic acid have been synthesized using methyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate and alkylated with isoxazole and isothiazole moieties. These derivatives showed a synergetic effect with the antitumor drug Temobel in brain tumors chemotherapy (Kletskov et al., 2018).

Preparation and Properties

• The preparation of 3-alkyl- or aryl-4-fluoro-5-hydroxypyrazoles and their derivatives has been achieved through the reaction of methyl α-fluoro-β-alkyl(or aryl)-β-keto esters with hydrazine hydrate or methylhydrazine (Kagaruki et al., 1981).

Enzymatic Resolution and Transformation

• Enantiomerically pure 5-phenyl-4,5-dihydroisoxazole-3-carboxylic acid ethyl ester was obtained via enzymatic resolution using lipase from hog pancreas. This compound was further transformed into polyfunctionalized amino acids and dipeptides (Cremonesi et al., 2009).

Antimycobacterial Activity

• Pyridines and pyrazines substituted with various ring systems, including isoxazole derivatives, were synthesized and tested against Mycobacterium tuberculosis. These compounds showed varying degrees of antimycobacterial activity (Gezginci et al., 1998).

Synthesis of Pyrazolines

• Research on the synthesis of pyrazole compounds, including derivatives of 5-fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid, has provided insights into their crystal structures and potential biological activities (Loh et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 symbol, indicating that it may cause certain health hazards. The hazard statements include H302-H315-H319-H335, suggesting that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.